3-bromo-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H12BrN3O3/c1-22-13-7-5-10(6-8-13)15-19-20-16(23-15)18-14(21)11-3-2-4-12(17)9-11/h2-9H,1H3,(H,18,20,21)
• InChI Key: AHNCCSXSICTHOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C16H12BrN3O3
• Molecular Weight: 374.19 g/mol

Description

3-bromo-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. In

Scientific Research Applications

Photodynamic Therapy Applications

• A study explores the synthesis and characterization of new zinc phthalocyanine derivatives, demonstrating their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds, with high singlet oxygen quantum yield, indicate the relevance of oxadiazole derivatives in developing effective treatments for cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antidiabetic Screening

• Novel dihydropyrimidine derivatives, incorporating the 1,3,4-oxadiazol moiety, have been synthesized and evaluated for their in vitro antidiabetic activity, showcasing the versatility of oxadiazole derivatives in medicinal chemistry for developing antidiabetic drugs (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Anticancer Evaluation

• Research on benzimidazole and oxadiazole hybrids indicates their potential in anticancer applications. Such compounds have been synthesized and evaluated for their efficacy against various cancer cell lines, underlining the importance of oxadiazole rings in developing novel anticancer agents (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Antimicrobial Activity Studies

• Benzofuran-oxadiazole hybrids were designed, synthesized, and evaluated for their antimicrobial activity, highlighting the potential use of oxadiazole derivatives as antimicrobial agents (Sanjeeva, Rao, Prasad, & Ramana, 2021).

Structural and Computational Studies

• Crystal structure, Hirshfeld surface analysis, and DFT calculations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives provide insights into the physicochemical properties and potential applications of oxadiazole-containing compounds in materials science and drug design (Kumara, Harish, Shivalingegowda, Tandon, Mohana, & Lokanath, 2017).

Safety and Hazards

The safety data sheet for a similar compound, 3-bromo-N-(4-phenylbutyl)benzamide, suggests that in case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult. If the compound comes into contact with skin, it should be washed off with soap and plenty of water. In case of ingestion, the mouth should be rinsed with water, but vomiting should not be induced.